Cas no 823189-81-7 (Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)-)
823189-81-7 structure
Product Name:Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)-
CAS No:823189-81-7
MF:C10H13F2N
MW:185.21372961998
CID:695140
PubChem ID:23548232
Update Time:2025-04-19
Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)-
- N-[(3,4-difluorophenyl)methyl]propan-2-amine
- AKOS000228895
- SCHEMBL6071818
- A1-05253
- 823189-81-7
- DTXSID60634906
-
- Inchi: 1S/C10H13F2N/c1-7(2)13-6-8-3-4-9(11)10(12)5-8/h3-5,7,13H,6H2,1-2H3
- InChI Key: NQKNBXNLDJXYAJ-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)CNC(C)C)F
Computed Properties
- Exact Mass: 185.10160574g/mol
- Monoisotopic Mass: 185.10160574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12Ų
Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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